Cas no 23002-52-0 (7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidine)

• Product Name: 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidine
• CAS No: 23002-52-0
• MF: C₄H₂ClN₅
• MW: 155.545177936554
• MDL: MFCD08061292
• CID: 252955
• PubChem ID: 28875891
• Update Time: 2025-04-19

7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 3H-1,2,3-Triazolo[4,5-d]pyrimidine,7-chloro-
• 7-chloro-2H-triazolo[4,5-d]pyrimidine
• 7-chloro-3H-1,2,3-Triazolo[4,5-d]pyrimidine
• 6-Chlor-8-aza-purin
• 7-Chlor-o-triazolo<4,5-d>pyrimidin
• 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidine
• AB43286
• SCHEMBL3445227
• CS-0082333
• MFCD08061292
• DTXSID10651769
• 7-chloro-2H-triazolo[4, 5-d]pyrimidine
• D74453
• PS-17728
• 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-
• A856025
• 7-chlorotriazolopyrimidine
• FT-0744227
• AKOS006285463
• 7-CHLORO-2H-[1,2,3]TRIAZOLO[4,5-D]PYRIMIDINE
• 23002-52-0
• DA-19020

• MDL： MFCD08061292
• Inchi： 1S/C4H2ClN5/c5-3-2-4(7-1-6-3)9-10-8-2/h1H,(H,6,7,8,9,10)
• InChI Key： SHHOCMVHDWGNCE-UHFFFAOYSA-N
• SMILES： ClC1C2C(N=CN=1)=NNN=2

Computed Properties

• Exact Mass: 155.00000
• Monoisotopic Mass: 155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.793
• Boiling Point: 452.8°C at 760 mmHg
• Flash Point: 260.2°C
• Refractive Index: 1.762
• PSA: 67.35000
• LogP: 0.40130